6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-nitrobenzoate

• IUPAC Name: [6-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 3-nitrobenzoate
• InChI: InChI=1S/C21H20N4O7S2/c1-3-12(4-2)18(27)22-20-23-24-21(34-20)33-11-15-9-16(26)17(10-31-15)32-19(28)13-6-5-7-14(8-13)25(29)30/h5-10,12H,3-4,11H2,1-2H3,(H,22,23,27)
• InChI Key: ZPEXNZMBRNEIEW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C21H20N4O7S2
• Molecular Weight: 504.5 g/mol

Description

6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-nitrobenzoate is a useful research compound. Its molecular formula is C21H20N4O7S2 and its molecular weight is 504.53. The purity is usually 95%.
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Scientific Research Applications

Nitric Oxide Synthase Inhibition

Compounds based on thiadiazoline and pyrazoline skeletons, including those structurally related to the specified chemical, have been synthesized and shown to inhibit nitric oxide synthase (NOS). These compounds, particularly thiadiazolines, demonstrate selective inhibition towards neuronal isoforms of NOS, suggesting potential applications in neurological research and treatment strategies where NOS activity is a factor (Arias et al., 2018).

Antimicrobial Activity

New series of triazolo[3,4-b][1,3,4]thiadiazoles have shown potent antimicrobial activities against a range of bacterial and fungal strains. These compounds, by virtue of their heterocyclic frameworks, offer insights into the development of novel antimicrobial agents, potentially guiding the design of new therapeutics based on the core structure of "6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-nitrobenzoate" (Reddy et al., 2010).

Antioxidant and Anticancer Properties

Triazolo-thiadiazoles related to the query compound have been evaluated for their antioxidant and anticancer activities. Notably, these compounds exhibited significant cytotoxic effects on hepatocellular carcinoma cell lines, indicating their potential utility in cancer research and therapy. The detailed mechanism of action includes inducing apoptosis and inhibiting cell growth, highlighting the relevance of this chemical scaffold in developing anticancer strategies (Sunil et al., 2010).

Antifungal Efficacy

Derivatives of 1,3,4-thiadiazoles have shown high fungicidal activity against significant agricultural pathogens such as Rhizoctonia solani. These findings suggest the compound's potential application in developing fungicides to combat rice sheath blight, a major disease affecting rice crops, thus contributing to agricultural science and food security (Chen et al., 2000).